Cas no 104534-96-5 (bis(2,2,2-trifluoroethyl)itaconate)

• Product Name: bis(2,2,2-trifluoroethyl)itaconate
• CAS No: 104534-96-5
• MF: C₉H₈F₆O₄
• MW: 294.147844314575
• MDL: MFCD00078403
• CID: 893589
• Update Time: 2025-11-02

bis(2,2,2-trifluoroethyl)itaconate Chemical and Physical Properties

Names and Identifiers

• bis(2,2,2-trifluoroethyl)itaconate
• bis(2,2,2-trifluoroethyl) 2-methylidenebutanedioate
• Bis-trifluoroethyl itaconate
• PC4759
• BIS(TRIFLUOROETHYL) ITACONATE
• ItaconicacidBis(2,2,2-trifluoroethyl)ester

• MDL： MFCD00078403
• Inchi： 1S/C9H8F6O4/c1-5(7(17)19-4-9(13,14)15)2-6(16)18-3-8(10,11)12/h1-4H2
• InChI Key： IRXUFAGEXMCXHZ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)COC(=O)C(=C)CC(=O)OCC(F)(F)F

Computed Properties

• Exact Mass: 294.03300

Experimental Properties

• PSA: 52.60000
• LogP: 2.14370

bis(2,2,2-trifluoroethyl)itaconate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on bis(2,2,2-trifluoroethyl)itaconate

Bis(2,2,2-trifluoroethyl) Itaconate (CAS No. 104534-96-5): Properties, Applications, and Market Insights

Bis(2,2,2-trifluoroethyl) itaconate (CAS No. 104534-96-5) is a specialized fluorinated ester derived from itaconic acid. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications in advanced materials, coatings, and specialty polymers. The presence of trifluoroethyl groups enhances its thermal stability, chemical resistance, and solubility in organic solvents, making it a valuable intermediate in high-performance formulations.

The growing demand for fluorinated compounds in industries such as electronics, automotive, and renewable energy has propelled research into bis(2,2,2-trifluoroethyl) itaconate derivatives. Researchers are particularly interested in its potential for creating low-surface-energy coatings, which are critical for water-repellent and anti-fouling applications. Additionally, its role in synthesizing bio-based polymers aligns with the global shift toward sustainable materials.

One of the most searched questions related to bis(2,2,2-trifluoroethyl) itaconate is: "What are the key applications of fluorinated itaconate esters?" This compound is widely used as a crosslinking agent in UV-curable resins, adhesives, and specialty coatings. Its ability to improve weatherability and chemical resistance makes it ideal for outdoor and industrial applications. Furthermore, its compatibility with other fluorinated monomers allows for tailored material properties.

Another trending topic is the environmental impact of fluorinated chemicals. While bis(2,2,2-trifluoroethyl) itaconate is not classified as hazardous, researchers are exploring greener synthesis methods to reduce its carbon footprint. Recent studies highlight its potential in biodegradable polymer composites, addressing concerns about microplastic pollution.

From a market perspective, the global demand for bis(2,2,2-trifluoroethyl) itaconate is expected to grow steadily, driven by advancements in high-performance coatings and electronic materials. Manufacturers are investing in scalable production techniques to meet the needs of industries such as aerospace, where lightweight and durable materials are essential.

In summary, bis(2,2,2-trifluoroethyl) itaconate (CAS No. 104534-96-5) is a versatile compound with expanding applications in modern technology. Its unique combination of fluorination and ester functionality positions it as a key player in the development of next-generation materials. As research continues, this compound is likely to play an even greater role in sustainable and high-performance solutions.